3-((1-(Butylsulfonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-(1-butylsulfonylpiperidin-3-yl)oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C14H20N4O3S/c1-2-3-9-22(19,20)18-8-4-5-12(11-18)21-14-13(10-15)16-6-7-17-14/h6-7,12H,2-5,8-9,11H2,1H3
• InChI Key: KKFSPINFWMKMGX-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)N1CCCC(C1)OC2=NC=CN=C2C#N
• Molecular Formula: C14H20N4O3S
• Molecular Weight: 324.40 g/mol

Description

3-((1-(Butylsulfonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis Methodologies

Concise Synthesis of Functionalized Compounds : The synthesis of highly functionalized α, β-unsaturated γ-butyrolactones through ring contraction offers insights into methodologies that could be adapted for synthesizing compounds with complex structures similar to 3-((1-(Butylsulfonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile. Such methods demonstrate the potential for creating a diverse array of functionalized compounds for various research applications (Diptesh Sil et al., 2004).

Applications in Heterocyclic Synthesis

Enaminonitriles in Heterocyclic Synthesis : The use of enaminonitriles for the synthesis of new pyrazole, pyridine, and pyrimidine derivatives showcases the versatility of nitrogen-containing heterocycles in medicinal chemistry and material science. This research highlights the broad applicability of such compounds in creating pharmacologically active molecules and materials with unique properties (A. Fadda et al., 2012).

Novel Synthetic Routes

Metal-Free Synthesis of Pyrazoles : Demonstrating a metal-free iodine-catalyzed synthesis of fully substituted pyrazoles, this methodology underscores the importance of sustainable and less toxic synthetic routes in organic chemistry. Such approaches can be crucial for the eco-friendly synthesis of complex organic molecules, including those related to this compound (Jun Sun et al., 2015).

Antimicrobial and Anticancer Properties

Antimicrobial and Anticancer Evaluation : Studies focusing on the synthesis and biological activity evaluation of new classes of enaminonitrile pyrazole compounds illustrate the potential of such molecules in drug discovery, particularly in developing new antimicrobial and anticancer agents. These research efforts highlight the crucial role of novel heterocyclic compounds in addressing global health challenges (S. Mohamed et al., 2021).